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Compound of Interest

Compound Name:
1-Chloro-3-isothiocyanato-2-

methylbenzene

Cat. No.: B102361 Get Quote

Essential Safety and Handling Guide for 1-Chloro-3-
isothiocyanato-2-methylbenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 1-Chloro-3-isothiocyanato-2-methylbenzene (also known as 3-Chloro-2-

methylphenyl isothiocyanate). Adherence to these guidelines is essential for ensuring

laboratory safety and minimizing risk.

Chemical and Physical Properties
A summary of the key quantitative data for 1-Chloro-3-isothiocyanato-2-methylbenzene is

provided in the table below. This information is crucial for safe handling and storage.
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Property Value

CAS Number 19241-35-1

Molecular Formula C₈H₆ClNS

Molecular Weight 183.66 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 99 °C at 2-3 Torr

Note: Specific toxicity data (e.g., LD50) for 1-Chloro-3-isothiocyanato-2-methylbenzene is

not readily available. However, related isothiocyanate compounds are known to be toxic if

swallowed, in contact with skin, or if inhaled.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are the most critical lines of

defense against exposure to 1-Chloro-3-isothiocyanato-2-methylbenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b102361?utm_src=pdf-body
https://www.benchchem.com/product/b102361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended Protection
Specifications and
Remarks

Eyes/Face
Chemical Safety Goggles and

Face Shield

Must be worn at all times when

handling the chemical to

protect against splashes.

Skin Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for splash

protection. Always inspect

gloves for integrity before use

and change them immediately

if contaminated. For prolonged

contact, consult the glove

manufacturer's resistance

data.

Lab Coat

A standard lab coat should be

worn and buttoned to protect

from incidental contact.

Respiratory NIOSH-Approved Respirator

To be used in a well-ventilated

area. A chemical fume hood is

strongly recommended. If

working outside of a fume

hood or if irritation is

experienced, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1-Chloro-3-isothiocyanato-2-methylbenzene is crucial to

maintain a safe laboratory environment.

Preparation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b102361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: All handling of 1-Chloro-3-isothiocyanato-2-methylbenzene should

be conducted in a certified chemical fume hood to minimize inhalation exposure.

PPE Inspection: Before starting any work, inspect all PPE for damage or defects. Ensure

safety goggles, face shield, gloves, and lab coat are in good condition.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and operational.

Handling
Transferring: Use only non-sparking tools when transferring the chemical. Ground and bond

containers to prevent static discharge.

Avoid Contact: Prevent any contact with skin, eyes, and clothing. Do not breathe vapors or

mist.

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly with soap

and water after handling, even if gloves were worn.

Post-Handling
Decontamination: Clean the work area thoroughly after use.

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents, strong bases,

alcohols, and amines.

PPE Removal: Remove contaminated PPE carefully to avoid skin contact. Contaminated

clothing should be washed before reuse.

Disposal Plan
Proper disposal of 1-Chloro-3-isothiocyanato-2-methylbenzene and its containers is critical

to prevent environmental contamination and ensure regulatory compliance.

Waste Classification: 1-Chloro-3-isothiocyanato-2-methylbenzene is considered

hazardous waste.
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Container Management: Do not dispose of this chemical down the drain or in regular trash.

Collect waste in a designated, properly labeled, and sealed container.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

company. Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is required.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing and shoes. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the

spill with an inert, non-combustible material (e.g., sand, vermiculite). Collect the absorbed

material into a suitable, labeled container for disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Safe Handling Workflow
The following diagram outlines the logical workflow for safely handling 1-Chloro-3-
isothiocyanato-2-methylbenzene from preparation to disposal.
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1. Preparation Phase
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Caption: Workflow for Safe Handling of 1-Chloro-3-isothiocyanato-2-methylbenzene.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-Chloro-3-
isothiocyanato-2-methylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102361#personal-protective-equipment-for-handling-
1-chloro-3-isothiocyanato-2-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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